Cas no 1148107-39-4 (Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate)
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6510888
- ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate
- 1148107-39-4
- AKOS022841905
- Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate
-
- Inchi: 1S/C12H12N2O2S/c1-2-16-11(15)9-4-3-5-10(8-9)14-12-13-6-7-17-12/h3-8H,2H2,1H3,(H,13,14)
- InChI Key: DNQLEHUZFBTSRN-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC1=CC=CC(C(=O)OCC)=C1
Computed Properties
- Exact Mass: 248.06194880g/mol
- Monoisotopic Mass: 248.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.5Ų
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510888-0.05g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 0.05g |
$515.0 | 2025-03-14 | |
| Enamine | EN300-6510888-0.1g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 0.1g |
$540.0 | 2025-03-14 | |
| Enamine | EN300-6510888-0.25g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 0.25g |
$564.0 | 2025-03-14 | |
| Enamine | EN300-6510888-0.5g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 0.5g |
$589.0 | 2025-03-14 | |
| Enamine | EN300-6510888-1.0g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 1.0g |
$614.0 | 2025-03-14 | |
| Enamine | EN300-6510888-2.5g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 2.5g |
$1202.0 | 2025-03-14 | |
| Enamine | EN300-6510888-5.0g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 5.0g |
$1779.0 | 2025-03-14 | |
| Enamine | EN300-6510888-10.0g |
ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate |
1148107-39-4 | 95.0% | 10.0g |
$2638.0 | 2025-03-14 |
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate (CAS No. 1148107-39-4): An Overview of a Promising Compound in Pharmaceutical Research
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate (CAS No. 1148107-39-4) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate.
Chemical Structure and Properties
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate is a white crystalline solid with a molecular formula of C12H12N2O2S and a molecular weight of 256.30 g/mol. The compound features a benzene ring substituted with an ethyl ester group at the 3-position and a thiazole ring linked through an amino group. The presence of the thiazole ring imparts significant biological activity to the molecule, making it an attractive candidate for various pharmaceutical applications.
The physical properties of Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate include a melting point of approximately 145°C and good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both in vitro and in vivo studies.
Synthesis Methods
The synthesis of Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl 3-amino benzoate with 2-chlorothiazole in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.
An alternative approach involves the coupling of ethyl 3-bromobenzoate with 2-aminothiazole using palladium-catalyzed cross-coupling reactions. This method offers higher yields and better selectivity compared to traditional methods, making it a preferred choice for large-scale synthesis.
Biological Activity and Therapeutic Potential
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate has been extensively studied for its biological activities. Recent research has highlighted its potential as an antimicrobial agent against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Studies have shown that this compound exhibits potent antibacterial activity by disrupting cell wall synthesis and inhibiting protein synthesis.
In addition to its antimicrobial properties, Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate has demonstrated anti-inflammatory effects. In vitro studies using human macrophage cell lines have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The anticancer potential of Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate has also been explored. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.
Clinical Trials and Future Prospects
While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate in humans. Several Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers.
The future prospects for Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate are promising. If clinical trials continue to show positive outcomes, this compound could potentially be developed into a novel therapeutic agent for treating various diseases. Ongoing research is focused on optimizing its chemical structure to enhance its potency and reduce potential side effects.
Conclusion
Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate (CAS No. 1148107-39-4) is a promising compound with a wide range of biological activities. Its unique chemical structure makes it an attractive candidate for further pharmaceutical development. With ongoing research and clinical trials, this compound has the potential to become a valuable therapeutic agent in the treatment of various diseases.
1148107-39-4 (Ethyl 3-[(1,3-thiazol-2-yl)amino]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)